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Compound of Interest

Compound Name: Methyl 12-bromododecanoate

Cat. No.: B1366824

An In-Depth Technical Guide to the Safe Handling of Methyl 12-Bromododecanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 12-bromododecanoate (CAS No. 26825-95-6) is a long-chain bromoester compound
utilized as a versatile building block and intermediate in organic synthesis, including the
development of novel surfactants, fragrances, and pharmaceuticals.[1] Its bifunctional nature,
possessing both a reactive bromine atom and a methyl ester, makes it valuable in creating
complex molecular architectures. However, its chemical reactivity also necessitates a thorough
understanding of its potential hazards and the implementation of rigorous safety protocols. This
guide provides a comprehensive overview of the safety and handling precautions for methyl
12-bromododecanoate, grounded in established chemical safety principles, to ensure the
well-being of laboratory personnel and the integrity of research.

Chemical and Physical Properties: The Foundation
of Safety

A fundamental aspect of safe chemical handling is a clear understanding of its intrinsic
properties. These characteristics dictate its behavior under various conditions and inform the
necessary control measures.
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Methyl 12-bromododecanoate is a derivative of dodecanoic acid (lauric acid) with the
molecular formula C13H25BrO2.[1] The presence of a terminal bromine atom introduces
specific reactivity, making it a useful alkylating agent in synthesis.[1]

Table 1: Physicochemical Properties of Methyl 12-Bromododecanoate

Property Value Source(s)
CAS Number 26825-95-6 [2]
Molecular Formula C13H25BrO2 [1][2]
Molecular Weight 293.25 g/mol [1]
Physical State Liquid or Solid/Semi-solid [2]

Purity Typically =95% [2][3]

Room Temperature, Sealed in
Storage Temperature ) [1]
Dry, Keep in Dark Place

Causality Insight: The recommendation to store this chemical in a dark, dry, and sealed
container is directly linked to its chemical nature.[1] Halogenated esters can be susceptible to
hydrolysis in the presence of moisture and potential degradation or reaction upon prolonged
exposure to light.

Hazard Identification and Risk Assessment

Methyl 12-bromododecanoate is classified as hazardous under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).[1][2] A thorough risk assessment is
mandatory before any handling of this substance.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement Pictogram
o H302: Harmful if GHSO07
Acute Toxicity, Oral Category 4 )
swallowed (Harmful/Irritant)[2]
. H312: Harmful in GHSO07
Acute Toxicity, Dermal  Category 4 ) ) )
contact with skin (Harmful/Irritant)[2]
Acute Toxicity, H332: Harmful if GHSO07
] Category 4 ) )
Inhalation inhaled (Harmful/lrritant)[2]
Skin H315: Causes skin GHSO07
: i Category 2 N :
Corrosion/Irritation irritation (Harmful/lrritant)[4][5]
Serious Eye H319: Causes serious  GHS07
o Category 2A L )
Damage/Irritation eye irritation (Harmful/Irritant)[4][5]
Specific Target Organ H335: May cause GHSO07
. Category 3 : N :
Toxicity respiratory irritation (Harmful/lrritant)[4][5]

Signal Word: Warning[2]

Expertise & Experience: The multiple "Harmful" classifications indicate that this chemical has
systemic toxicity potential through all major routes of exposure: ingestion, skin contact, and
inhalation.[2] The irritant properties for skin, eyes, and the respiratory system are common for
reactive alkyl halides and esters.[4][5] The primary risk during laboratory use is not acute, high-
level poisoning, but rather the cumulative effect of low-level exposure from inadequate handling
practices.
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Risk Assessment Workflow

Identify Hazards
(Review SDS: H302, H312, H332, H315, H319, H335)

informs

y

Evaluate Routes of Exposure
(Inhalation, Dermal, Ingestion, Ocular)
context for
Assess Experimental Protocol
(Quantity, Concentration, Temperature, Duration)

dictates need for

Determine Existing Controls
(Fume Hood, Ventilation)

supplements

Select Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

critical for
Develop Emergency Procedures
(Spill, Exposure, Fire)
incorporated into

Implement & Review Controls
(Training, SOPSs)
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Caption: A logical workflow for conducting a risk assessment before handling Methyl 12-
bromododecanoate.

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to protection is essential, starting with engineering controls and
supplemented by appropriate PPE.

3.1. Engineering Controls

e Chemical Fume Hood: All handling of methyl 12-bromododecanoate, including weighing,
transferring, and use in reactions, must be conducted in a properly functioning chemical
fume hood.[6] This is the primary defense against inhaling harmful vapors.[7]

o Ventilation: The laboratory should be well-ventilated to prevent the accumulation of vapors in
the general workspace.[7][8]

o Safety Stations: An eyewash station and safety shower must be readily accessible and
tested regularly.[7][9]

3.2. Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected based on the specific hazards of the
chemical.[10][11]

e Eye and Face Protection: Chemical safety goggles that form a seal around the eyes are
mandatory.[7][11] If there is a significant splash risk, a face shield should be worn in addition
to goggles.[10][12]

e Skin Protection:

o Gloves: Nitrile gloves are a suitable choice for protection against incidental splashes of
many solvents and chemicals, including this compound.[12] It is crucial to check the glove
manufacturer's compatibility chart for breakthrough time. Always inspect gloves for tears or
holes before use and remove them promptly and properly after handling the chemical.
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o Lab Coat: A flame-resistant lab coat with long sleeves and a secure closure is required to
protect the skin and personal clothing.[11]

» Respiratory Protection: Not typically required when work is conducted within a certified
chemical fume hood.[7] If engineering controls are insufficient, a NIOSH-approved respirator
with an appropriate cartridge for organic vapors may be necessary.[13]
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Doffing Sequence (At Exit)

1. Gloves 2. Lab Coat 3. Safety Goggles/

(Contaminated) (Turn inside out) Face Shield

Donning Sequence (Clean Area)

2. Safety Goggles/
Face Shield

1. Lab Coat

3. Gloves
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Is the spill large (>1L),
outside a fume hood,
or are you untrained?

Evacuate Area
Alert Others Proceed with Cleanup
Call Emergency Services (911)

Ensure Proper PPE is Worn
(Gloves, Goggles, Lab Coat)

;

Contain the Spill
(Use absorbent dikes)

;

Absorb the Liquid
(Work from outside in with
-vermiculite or chemical absorbent)

l

Collect Residue
(Scoop into a labeled,
-sealable waste container)

l

Decontaminate Area
(Wash with soap and water)

;

Dispose of Waste
(As halogenated organic waste)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Cas 26825-95-6,methyl 12-bromododecanoate | lookchem [lookchem.com]

e 2. fluorochem.co.uk [fluorochem.co.uk]

e 3.26825-95-6 Cas No. | Methyl 12-Bromododecanoate | Apollo [store.apolloscientific.co.uk]
¢ 4. file.medchemexpress.com [file.medchemexpress.com]

o 5. aksci.com [aksci.com]

e 6. campusoperations.temple.edu [campusoperations.temple.edu]

o 7. file.medchemexpress.com [file.medchemexpress.com]

e 8. airgas.com [airgas.com]

¢ 9. nj.gov [nj.gov]

e 10. How to Choose PPE for Chemical Work - Allan Chemical Corporation | allanchem.com
[allanchem.com]

e 11. Lab Safety Equipment & PPE | ChemTalk [chemistrytalk.org]
e 12. hsa.ie [hsa.ie]
e 13. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.goV]

 To cite this document: BenchChem. [Methyl 12-bromododecanoate safety and handling
precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1366824#methyl-12-bromododecanoate-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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